N-[2-oxo-1-(2-oxopyrimidin-1-yl)-2-phenylethyl]benzamide

• IUPAC Name: N-[2-oxo-1-(2-oxopyrimidin-1-yl)-2-phenylethyl]benzamide
• InChI: InChI=1S/C19H15N3O3/c23-16(14-8-3-1-4-9-14)17(22-13-7-12-20-19(22)25)21-18(24)15-10-5-2-6-11-15/h1-13,17H,(H,21,24)
• InChI Key: MUNMANGKFZWINM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC(=O)C2=CC=CC=C2)N3C=CC=NC3=O
• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol

Description

“N-[2-oxo-1-(2-oxopyrimidin-1-yl)-2-phenylethyl]benzamide” is a complex organic compound. It contains a benzamide group, which is an aromatic compound containing an anilide group where the carboxamide group is substituted with a benzene ring. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions are carried out. The benzamide and pyrimidine groups could potentially undergo a variety of chemical reactions.

Scientific Research Applications

This compound can be used in the synthesis of novel 1,2,3-triazole, 1,2,4-triazole, pyrazole, and triazolopyrmidine derivatives. .

The compound and its derivatives have shown significant antimicrobial activity. .

In addition to its antimicrobial properties, the compound and its derivatives have also demonstrated antioxidant activities. .

The compound plays a critical role in organic synthesis of natural products and biologically active molecules. .

The compound has been studied in the context of dye-sensitized solar cells (DSSCs). .

.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper safety precautions should be taken when handling this compound.

Future Directions

The future research directions involving this compound would depend on its potential applications. For example, if it’s being studied as a potential drug, future research could involve further testing of its efficacy and safety.